4-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• IUPAC Name: 4-bromo-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C17H19BrN2O4S2/c1-2-25(21,22)20-11-3-4-13-12-15(7-10-17(13)20)19-26(23,24)16-8-5-14(18)6-9-16/h5-10,12,19H,2-4,11H2,1H3
• InChI Key: DRDNABODFOJPPZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H19BrN2O4S2
• Molecular Weight: 459.4 g/mol
• CAS No.: 946297-01-4

Description

This compound is a type of sulfonamide, which is an organic compound containing the functional group R-SO2-NR’R’‘, where R, R’, and R’’ are organic groups. Sulfonamides are often used as antibiotics, acting as competitive inhibitors of the enzyme dihydropteroate synthetase, DHPS. They are structurally similar to para-aminobenzoic acid, PABA, the natural substrate of DHPS, and compete with PABA for the active site of DHPS.

Synthesis Analysis

The synthesis of sulfonamides typically involves the reaction of a sulfonyl chloride with ammonia or an amine. The specific synthesis process for this compound would depend on the specific structures of the organic groups attached to the nitrogen and sulfur atoms.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. The specific peaks in the spectra would provide information about the types of bonds and functional groups present in the compound.

Chemical Reactions Analysis

Sulfonamides can undergo various chemical reactions, including hydrolysis, acylation, and displacement reactions. The specific reactions that this compound would undergo would depend on the specific structures of the organic groups attached to the nitrogen and sulfur atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be predicted based on its molecular structure and the types of intermolecular forces present. For example, compounds with strong intermolecular forces tend to have higher melting and boiling points.

Mechanism of Action

As mentioned earlier, sulfonamides act as competitive inhibitors of the enzyme dihydropteroate synthetase, DHPS. They are structurally similar to para-aminobenzoic acid, PABA, the natural substrate of DHPS, and compete with PABA for the active site of DHPS.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some sulfonamides are known to cause allergic reactions in some individuals. Proper handling and disposal procedures should be followed when working with these compounds.